Cas no 34240-09-0 (3-{(benzyloxy)carbonylamino}benzoic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}benzoic acid
• CAS No: 34240-09-0
• MF: C₁₅H₁₃NO₄
• MW: 271.268024206162
• CID: 2113196
• PubChem ID: 18323038
• Update Time: 2025-04-21

3-{(benzyloxy)carbonylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(benzyloxycarbonylamino)benzoic acid
• 3-{(benzyloxy)carbonylamino}benzoic acid
• AKOS000169803
• 3-{[(BENZYLOXY)CARBONYL]AMINOBENZOIC ACID
• MFCD00610466
• 34240-09-0
• 3-[(BenZyloxy)carbonyl]aminobenZoic acid
• 3-{[(benzyloxy)carbonyl]amino}benzoic acid
• JQBKIISNFMAQGE-UHFFFAOYSA-N
• D87245
• SCHEMBL6400257
• EN300-121143
• 3-(((Benzyloxy)carbonyl)amino)benzoic acid
• DA-24975

• Inchi： 1S/C15H13NO4/c17-14(18)12-7-4-8-13(9-12)16-15(19)20-10-11-5-2-1-3-6-11/h1-9H,10H2,(H,16,19)(H,17,18)
• InChI Key： JQBKIISNFMAQGE-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=C(C(=O)O)C=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 271.08445790Da
• Monoisotopic Mass: 271.08445790Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters